Thieno[2,3-c]pyridin-2-ylboronic acid

• Molecular Formula: C7H6BNO2S
• Molecular Weight: 179.01 g/mol
• IUPAC Name: thieno[2,3-c]pyridin-2-ylboronic acid
• InChI: InChI=1S/C7H6BNO2S/c10-8(11)7-3-5-1-2-9-4-6(5)12-7/h1-4,10-11H
• InChI Key: VGQMFOCNZNODOH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(S1)C=NC=C2)(O)O

Description

Thieno[2,3-c]pyridin-2-ylboronic acid is a useful research compound. Its molecular formula is C7H6BNO2S and its molecular weight is 179.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (−78° C.) solution of thieno[2,3-c]pyridine (2.040 g, 15.09 mmol) in anhydrous THF (50 mL) was added n-butyllithium (6.64 mL, 16.60 mmol) dropwise. The reaction mixture was stirred for 60 minutes at −78° C. A solution of triisopropyl borate (4.16 mL, 18.11 mmol) was added and the reaction mixture was stirred for 30 minutes at −78° C. The solution was allowed to warm to room temperature over a 2 hour period. TLC showed the reaction was complete. Aqueous HCl (1N, 1000 mL) and DCM (500 mL) were added to the reaction mixture. The aqueous and organic layers were separated. The aqueous layer was concentrated to a volume of 500 mL and a solid precipitate was filtered and dried to give the title compound as off-white, needle-shaped crystals (2.4 g, 74%). 1H NMR (400 MHz, DMSO-d6) δ ppm 8.24 (s, 1H), 8.41 (d, J=4.80 Hz, 1H), 8.66 (d, J=6.32 Hz, 1H), 9.10 (br s, 2H), 9.72 (br s, 1H).